3,5-dichloro-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

Specification

• CAS No.: 898762-31-7
• Molecular Formula: C21H21Cl2NO3
• Molecular Weight: 406.3 g/mol
• IUPAC Name: (3,5-dichlorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• Standard InChI: InChI=1S/C21H21Cl2NO3/c22-18-11-17(12-19(23)13-18)20(25)16-3-1-2-15(10-16)14-24-6-4-21(5-7-24)26-8-9-27-21/h1-3,10-13H,4-9,14H2
• Standard InChI Key: FULNRELXHBQBEF-UHFFFAOYSA-N
• SMILES: C1CN(CCC12OCCO2)CC3=CC(=CC=C3)C(=O)C4=CC(=CC(=C4)Cl)Cl
• Canonical SMILES: C1CN(CCC12OCCO2)CC3=CC(=CC=C3)C(=O)C4=CC(=CC(=C4)Cl)Cl

Introduction

3,5-Dichloro-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is a complex organic compound with a specific chemical structure and properties. This compound is identified by its CAS number, 898762-31-7, and is part of a broader class of benzophenones, which are known for their applications in various fields such as pharmaceuticals and materials science.

Chemical Characteristics

This compound features a benzophenone backbone with a 3,5-dichloro substitution on one phenyl ring and an 8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl group attached to the other phenyl ring. The presence of chlorine atoms and the spiro ring system contributes to its unique chemical properties.

Availability and Commercial Status

The compound is listed as discontinued by some suppliers, indicating it may not be readily available for purchase or use in commercial applications. For research purposes, inquiries about similar products or alternative suppliers may be necessary.

Related Benzophenones

Compound Name	CAS Number	Molecular Formula	Molecular Weight
3,5-Dichloro-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone	898762-31-7	C21H21Cl2NO3	406.3 g/mol
3',5'-Dimethyl-2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone	898756-15-5	C23H27NO3	365.5 g/mol
4'-Carboethoxy-3-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone	898761-62-1	C24H27NO5	409.5 g/mol

Differences and Similarities

• Substitution Patterns: The compounds differ in their substitution patterns on the benzophenone core. The presence of chlorine atoms in the first compound contrasts with methyl and carboethoxy groups in the others.

• Spiro Ring System: All three compounds feature the 1,4-dioxa-8-azaspiro[4.5]decyl group, indicating a common structural motif.

Safety and Handling

Given the compound's chemical structure and potential reactivity, it is essential to handle it with caution. Specific safety data sheets (SDS) should be consulted for detailed information on handling, storage, and disposal procedures.